A 438079 hydrochloride
Overview
Description
A 438079 hydrochloride is a competitive P2X7 receptor antagonist . It is inactive at other P2 receptors . It has been used to determine its inhibitory effect on purinergic receptors . It has also been used to check its inhibitory effects on macrophages .
Molecular Structure Analysis
The empirical formula of A 438079 hydrochloride is C13H9Cl2N5·HCl · xH2O . The molecular weight is 342.61 (anhydrous basis) . Unfortunately, the specific molecular structure analysis is not available in the retrieved data.Physical And Chemical Properties Analysis
A 438079 hydrochloride is a white to beige powder . It is soluble in DMSO up to 20 mg/mL . It should be stored in desiccated conditions at 2-8°C .Scientific Research Applications
- Sepsis, a systemic inflammatory response to infection, can lead to multiple organ failure. A-438079 has been studied in septic rats induced by E. coli lipopolysaccharide (LPS). It effectively reduces oxidative stress in lung tissue by balancing oxidant/antioxidant factors . The inhibition of P2X7 receptors helps mitigate inflammation and oxidative damage.
- In human 1321N1 astrocytoma cells expressing recombinant human P2X7, A-438079 treatment suppresses Ca²⁺ flux. This effect is significant, with a pIC50 value of 6.9 . The compound’s ability to modulate intracellular calcium levels may have implications for neurological disorders.
- A-438079 blocks pore formation in human THP-1 cells, preventing them from taking up the diiodide dye YO-PRO. This finding suggests a role in regulating cell membrane permeability . Such effects could impact immune responses and cell signaling pathways.
- P2X7 receptors play a role in neuroinflammation and neurodegenerative conditions. A-438079’s antagonistic action may offer therapeutic potential in diseases like Alzheimer’s, Parkinson’s, and multiple sclerosis . Further research is needed to explore this avenue.
- A-438079 has inhibitory effects on macrophages . By targeting P2X7 receptors, it may modulate immune responses, potentially influencing inflammatory diseases and tissue repair processes.
- P2X7 receptors are implicated in pain signaling. A-438079’s antagonism may impact pain perception, making it a candidate for neuropathic pain management . Clinical studies are necessary to validate this application.
Alleviation of Oxidative Stress in Sepsis
Modulation of Ca²⁺ Flux in Astrocytoma Cells
Prevention of Pore Formation in THP-1 Cells
Neuroinflammation and Neurodegenerative Diseases
Inhibition of Macrophage Activation
Pain Management and Neuropathic Pain
Mechanism of Action
Target of Action
A 438079 hydrochloride is a competitive antagonist of the nucleotide receptor P2X7 . The P2X7 receptor is a subtype of the P2X receptor family, which is expressed in the central nervous system and immune system cells .
Mode of Action
A 438079 hydrochloride interacts with its target, the P2X7 receptor, by competitively inhibiting the receptor . This inhibition prevents the influx of calcium ions in the human recombinant P2X7 cell line . It is devoid of activity at other P2 receptors .
Biochemical Pathways
The P2X7 receptor plays a crucial role in ATP-induced reactive oxygen species formation . A 438079 hydrochloride has been shown to reduce ATP-induced reactive oxygen species formation in MEL cells by about 87% . It also blocks BzATP-stimulated changes in intracellular calcium concentrations .
Pharmacokinetics
It is soluble in dmso up to 100 mm, which may influence its bioavailability .
Result of Action
The molecular and cellular effects of A 438079 hydrochloride’s action include the reduction of ATP-induced reactive oxygen species formation and the blocking of BzATP-stimulated changes in intracellular calcium concentrations . It also possesses antinociceptive activity in models of neuropathic pain in vivo .
Action Environment
It is known that the compound is stable under desiccated conditions and should be stored at room temperature .
Safety and Hazards
properties
IUPAC Name |
3-[[5-(2,3-dichlorophenyl)tetrazol-1-yl]methyl]pyridine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N5.ClH/c14-11-5-1-4-10(12(11)15)13-17-18-19-20(13)8-9-3-2-6-16-7-9;/h1-7H,8H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBTJFFMIPPMRGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C2=NN=NN2CC3=CN=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl3N5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
899431-18-6, 899507-36-9 |
Source
|
| Record name | 3-(5-(2,3-dichlorophenyl)-1H-tetrazol-1-yl)methyl pyridine hydrochloride hydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | A-438079 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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